Cas no 959578-02-0 (4-Thiazolecarboxylic acid, 2-(3-pyridinyl)-, methyl ester)

4-Thiazolecarboxylic acid, 2-(3-pyridinyl)-, methyl ester structure
959578-02-0 structure
Product Name:4-Thiazolecarboxylic acid, 2-(3-pyridinyl)-, methyl ester
CAS No:959578-02-0
MF:C10H8N2O2S
MW:220.247720718384
CID:6797733
PubChem ID:2747710
Update Time:2024-09-13

4-Thiazolecarboxylic acid, 2-(3-pyridinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-pyridin-3-yl-1,3-thiazole-4-carboxylate
    • SY359320
    • 959578-02-0
    • DTXSID801256414
    • DB-430681
    • Methyl 2-(3-Pyridyl)thiazole-4-carboxylate
    • SCHEMBL12571448
    • 4-Thiazolecarboxylic acid, 2-(3-pyridinyl)-, methyl ester
    • Methyl 2-(3-pyridinyl)-4-thiazolecarboxylate
    • Inchi: 1S/C10H8N2O2S/c1-14-10(13)8-6-15-9(12-8)7-3-2-4-11-5-7/h2-6H,1H3
    • InChI Key: JPLBTJAWEGTCAW-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OC)N=C1C1C=NC=CC=1

Computed Properties

  • Exact Mass: 220.03064868g/mol
  • Monoisotopic Mass: 220.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 80.3Ų

4-Thiazolecarboxylic acid, 2-(3-pyridinyl)-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB573248-1g
5-Methyl-2-pyridin-3-yl-thiazole-4-carboxylic acid methyl ester, 95%; .
959578-02-0 95%
1g
€850.90 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY359320-1g
Methyl 2-(3-Pyridyl)thiazole-4-carboxylate
959578-02-0 ≥95%
1g
¥5908.00 2025-04-11
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd